Cas no 13947-58-5 (2-(1H-Tetraazol-5-yl)benzoic Acid)
13947-58-5 structure
Product Name:2-(1H-Tetraazol-5-yl)benzoic Acid
CAS No:13947-58-5
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD18459173
CID:120043
PubChem ID:555192
Update Time:2025-04-18
2-(1H-Tetraazol-5-yl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Tetrazol-5-yl)benzoic acid
- 2-(1H-Tetrazol-5-yl)-benzoic acid
- 2-(2H-tetrazol-5-yl)Benzoic acid
- Benzoic acid,2-(2H-tetrazol-5-yl)-
- ortho-carboxy-5-phenyltetrazole
- 2-(1H-Tetraazol-5-yl)benzoic acid
- 2-(1H-tetrazol-5-yl)benzoic acid(SALTDATA: FREE)
- AKOS000300268
- 13947-58-5
- 2-(2-H-tetrazol-5-yl)benzoic acid
- 2-(1H-1,2,3,4-tetrazol-5-yl)benzoic acid
- TimTec1_002584
- AKOS015958985
- Benzoic acid, 2-(2H-tetrazol-5-yl)-
- Oprea1_373129
- KSC-20-074
- HMS1541F10
- 2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid
- tetrazole-5-benzoic acid
- SR-01000532608-1
- SY012308
- CS-0316493
- EN300-8588729
- DTXSID30339279
- MFCD03308576
- SCHEMBL4164810
- 2-(1H-Tetraazol-5-yl)benzoic acid #
- FT-0677553
- AC4138
- KUC107405N
- A886003
- Benzoic acid, 2-(1H-tetrazol-5-yl)-
- BS-35705
- SR-01000532608
- 2-(2H-1,2,3,4-TETRAZOL-5-YL)BENZOIC ACID
- STK662714
- 2-(1H-Tetraazol-5-yl)benzoic Acid
-
- MDL： MFCD18459173
- Inchi： 1S/C8H6N4O2/c13-8(14)6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4H,(H,13,14)(H,9,10,11,12)
- InChI Key： QRKJBXMXOAQYEC-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1C1N=NNN=1)=O
Computed Properties
- Exact Mass: 190.04900
- Monoisotopic Mass: 190.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- Density: 1.518
- Boiling Point: 473.6℃/760mmHg
- Flash Point: 240.2°C
- Refractive Index: 1.664
- PSA: 91.76000
- LogP: 0.56490
2-(1H-Tetraazol-5-yl)benzoic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1H-Tetraazol-5-yl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016765-500 |
2-(1H-Tetrazol-5-yl)-benzoic acid |
13947-58-5 | 500 |
3251CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016765-1g |
2-(1H-Tetrazol-5-yl)-benzoic acid |
13947-58-5 | 1g |
5005CNY | 2021-05-07 | ||
| Matrix Scientific | 016765-1g |
2-(1H-Tetrazol-5-yl)-benzoic acid, 90% |
13947-58-5 | 90% | 1g |
$308.00 | 2023-09-11 | |
| Alichem | A019094551-5g |
2-(1H-Tetrazol-5-yl)benzoic acid |
13947-58-5 | 95% | 5g |
656.00 USD | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016765-1g |
2-(1H-Tetrazol-5-yl)-benzoic acid |
13947-58-5 | 1g |
5005.0CNY | 2021-07-05 | ||
| Matrix Scientific | 174101-1g |
2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid |
13947-58-5 | 1g |
$540.00 | 2023-09-10 | ||
| Matrix Scientific | 174101-5g |
2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid |
13947-58-5 | 5g |
$1260.00 | 2023-09-10 | ||
| Matrix Scientific | 174101-10g |
2-(2H-1,2,3,4-Tetraazol-5-yl)benzoic acid |
13947-58-5 | 10g |
$1764.00 | 2023-09-10 | ||
| Matrix Scientific | 016765-500mg |
2-(1H-Tetrazol-5-yl)-benzoic acid, 90% |
13947-58-5 | 90% | 500mg |
$200.00 | 2023-09-11 | |
| Fluorochem | 057689-250mg |
2-(1H-Tetrazol-5-yl)-benzoic acid |
13947-58-5 | 95% | 250mg |
￡126.00 | 2022-03-01 |
2-(1H-Tetraazol-5-yl)benzoic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:13947-58-5)2-(1H-Tetraazol-5-yl)benzoic Acid
Order Number:A886003
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:17
Price ($):228.0/807.0
Email:sales@amadischem.com
2-(1H-Tetraazol-5-yl)benzoic Acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
13947-58-5 (2-(1H-Tetraazol-5-yl)benzoic Acid) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13947-58-5)2-(1H-Tetraazol-5-yl)benzoic Acid
Purity:99%/99%
Quantity:1g/5g
Price ($):228.0/807.0